4-methyl-2-[4-(pyridin-3-yloxy)piperidin-1-yl]pyrimidine

• IUPAC Name: 4-methyl-2-(4-pyridin-3-yloxypiperidin-1-yl)pyrimidine
• InChI: InChI=1S/C15H18N4O/c1-12-4-8-17-15(18-12)19-9-5-13(6-10-19)20-14-3-2-7-16-11-14/h2-4,7-8,11,13H,5-6,9-10H2,1H3
• InChI Key: SQMIFLBETWUDRH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)N2CCC(CC2)OC3=CN=CC=C3
• Molecular Formula: C15H18N4O
• Molecular Weight: 270.33 g/mol

Description

4-methyl-2-[4-(pyridin-3-yloxy)piperidin-1-yl]pyrimidine is a chemical compound that has gained attention in scientific research due to its potential in various applications.

Mechanism of Action

The mechanism of action of 4-methyl-2-[4-(pyridin-3-yloxy)piperidin-1-yl]pyrimidine is not fully understood. However, studies have shown that the compound works by inhibiting certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It is also believed to have anti-inflammatory properties and can regulate the immune system.
Biochemical and Physiological Effects
Studies have shown that 4-methyl-2-[4-(pyridin-3-yloxy)piperidin-1-yl]pyrimidine has several biochemical and physiological effects. It has been shown to reduce the expression of certain genes that are involved in cancer cell growth and proliferation. It also has anti-inflammatory effects and can reduce the production of certain cytokines that are involved in the immune response.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-methyl-2-[4-(pyridin-3-yloxy)piperidin-1-yl]pyrimidine in lab experiments is its potential in cancer treatment. It is also relatively easy to synthesize and can be produced in large quantities. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for research on 4-methyl-2-[4-(pyridin-3-yloxy)piperidin-1-yl]pyrimidine. One area of research is to further investigate its potential in cancer treatment and to optimize its use in combination with other drugs. Another area of research is to investigate its potential in the treatment of neurological disorders and infectious diseases. Additionally, further studies are needed to fully understand its mechanism of action and to optimize its use in lab experiments.

Synthesis Methods

The synthesis of 4-methyl-2-[4-(pyridin-3-yloxy)piperidin-1-yl]pyrimidine involves a multi-step process. The first step is the reaction between 4-(3-chloropropoxy)-3-methylaniline and 3-pyridylboronic acid in the presence of a palladium catalyst to form 4-(pyridin-3-yloxy)-3-methylphenylamine. The second step involves the reaction between 4-(pyridin-3-yloxy)-3-methylphenylamine and 1-piperidin-4-ylpyrimidine-2,4,6-trione in the presence of a base to form 4-methyl-2-[4-(pyridin-3-yloxy)piperidin-1-yl]pyrimidine.

Scientific Research Applications

4-methyl-2-[4-(pyridin-3-yloxy)piperidin-1-yl]pyrimidine has been studied for its potential in various scientific research applications. One of the most promising areas of research is in the field of cancer treatment. Studies have shown that the compound has anti-cancer properties and can inhibit the growth of cancer cells. Other potential applications include the treatment of neurological disorders and infectious diseases.